4-Hydroxy-N-(2-methyltetrazol-5-yl)benzenesulfonamide

• IUPAC Name: 4-hydroxy-N-(2-methyltetrazol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C8H9N5O3S/c1-13-10-8(9-12-13)11-17(15,16)7-4-2-6(14)3-5-7/h2-5,14H,1H3,(H,10,11)
• InChI Key: SODAIHKMHGLXBQ-UHFFFAOYSA-N
• Canonical SMILES: CN1N=C(N=N1)NS(=O)(=O)C2=CC=C(C=C2)O
• Molecular Formula: C8H9N5O3S
• Molecular Weight: 255.26 g/mol

Description

“4-Hydroxy-N-(2-methyltetrazol-5-yl)benzenesulfonamide” is a chemical compound with the molecular formula C8H9N5O3S and a molecular weight of 255.25. It has been studied for its protective effects on cisplatin-induced toxicity in rats.

Synthesis Analysis

The synthesis of tetrazole derivatives, such as “this compound”, has attracted much attention in medicinal chemistry. The most direct and convenient route to 5-substituted-1H-tetrazoles is [2+3]-cycloaddition between a nitrile and an azide.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a tetrazole ring, a benzenesulfonamide group, and a hydroxy group.

Scientific Research Applications

Biochemical Inhibition Studies Benzenesulfonamide derivatives have also been explored for their biochemical inhibition capabilities, particularly as inhibitors of kynurenine 3-hydroxylase. Research in this area has led to the synthesis of N-(4-phenylthiazol-2-yl)benzenesulfonamides, demonstrating high-affinity inhibition of the enzyme. These compounds have shown potential for detailed investigation into the kynurenine pathway's role following neuronal injury, contributing to our understanding of neurodegenerative diseases (Röver et al., 1997).

Enzyme Inhibition for Anticancer Applications Another research avenue involves the synthesis of 4-[3-(4-hydroxyphenyl)-5-aryl-4,5-dihydro-pyrazol-1-yl]benzenesulfonamides, evaluated for their cytotoxic and carbonic anhydrase (CA) inhibitory effects. Some compounds from this study exhibited significant tumor selectivity and potency, marking them as potential leads for developing novel anticancer agents. Their ability to inhibit human CA IX and XII selectively is particularly notable, given the role of these enzymes in cancer progression (Gul et al., 2016).

Cyclooxygenase-2 (COX-2) Inhibition Research into 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives has led to the identification of compounds with significant inhibitory activity against the COX-2 enzyme, an important target in inflammation and pain management. The introduction of specific functional groups to these molecules has enhanced their selectivity and potency as COX-2 inhibitors, providing valuable insights for the development of anti-inflammatory drugs (Hashimoto et al., 2002).